Cas no 155694-70-5 (1(2H)-Isoquinolinone, 6-methyl-3-phenyl-)

• Product name: 1(2H)-Isoquinolinone, 6-methyl-3-phenyl-
• CAS No: 155694-70-5
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 3800638
• PubChem ID: 10014302

1(2H)-Isoquinolinone, 6-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 6-methyl-3-phenyl-
• 6-Methyl-3-phenyl-1(2h)-isoquinolinone
• DB-197284
• 155694-70-5
• CHEMBL142215

• Inchi： InChI=1S/C16H13NO/c1-11-7-8-14-13(9-11)10-15(17-16(14)18)12-5-3-2-4-6-12/h2-10H,1H3,(H,17,18)
• InChI Key： SYYBWJAZROEWQF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 235.1
• Monoisotopic Mass: 235.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1A^2